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Compound Name: Indanomycin

Cat. No.: B8058501

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indanomyecin is a carboxylic acid ionophore produced by the bacterium Streptomyces
antibioticus.[1][2] Like other divalent cation ionophores such as ionomycin and A23187,
Indanomyecin facilitates the transport of calcium ions (Ca2?*) across biological membranes,
leading to a rapid increase in intracellular calcium concentration.[1] This property makes it a
valuable tool for studying calcium signaling pathways, validating calcium-sensitive assays, and
investigating cellular processes that are regulated by intracellular calcium. These application
notes provide detailed protocols for measuring the effect of Indanomycin on intracellular
calcium levels using common fluorescence-based techniques.

Mechanism of Action

Indanomyecin is a lipid-soluble molecule that can diffuse across the cell membrane. In the
presence of a calcium gradient, it chelates Ca2* ions and transports them across the
membrane into the cytoplasm. This influx of Ca?* from the extracellular space, along with the
release of Ca2* from intracellular stores like the endoplasmic reticulum, leads to a significant
and rapid rise in cytosolic calcium levels. This controlled elevation of intracellular calcium can
be used to mimic the effects of various physiological stimuli that trigger calcium signaling.

A diagram illustrating the mechanism of action of Indanomycin is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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